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Compound of Interest

Compound Name: 2-iodo-1,3-diphenylbenzene

Cat. No.: B1598189 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-iodo-1,3-diphenylbenzene

This guide provides a comprehensive overview of the essential safety and handling

precautions for 2-iodo-1,3-diphenylbenzene (also known as 2'-Iodo-1,1':3',1''-terphenyl), a

compound utilized in specialized research and development settings. As an aryl iodide, this

substance is a valuable precursor in synthetic chemistry for forming carbon-carbon and carbon-

heteroatom bonds, particularly in transition-metal-catalyzed cross-coupling reactions.[1]

However, its chemical properties necessitate a robust understanding of its potential hazards

and the implementation of rigorous safety protocols to ensure the well-being of laboratory

personnel and the protection of the environment. This document is intended for researchers,

scientists, and drug development professionals who may handle this compound.

Compound Identification and Physicochemical
Properties
A thorough understanding of a chemical's identity and physical properties is the foundation of

safe laboratory practice. 2-iodo-1,3-diphenylbenzene is an aromatic hydrocarbon belonging to

the terphenyl group, which consists of a central benzene ring substituted with two phenyl

groups.[2]
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Property Value Source

IUPAC Name 2-iodo-1,3-diphenylbenzene PubChem[3]

Synonyms
2'-Iodo-(1,1',3',1'')terphenyl, 2'-

Iodo-m-terphenyl

PubChem[3], Fisher

Scientific[4]

CAS Number 82777-09-1 PubChem[3]

Molecular Formula C₁₈H₁₃I PubChem[3]

Molecular Weight 356.21 g/mol Fisher Scientific[4]

Appearance
Crystalline powder, shiny

crystals, or flakes
Fisher Scientific[4]

Melting Point 84-88 °C ChemicalBook[5]

Boiling Point 379 °C (for m-Terphenyl) ChemicalBook[5]

Solubility Insoluble in water.[5][6] ChemicalBook[5], PubChem[6]

Hazard Identification and GHS Classification
Based on aggregated data submitted to the European Chemicals Agency (ECHA), 2-iodo-1,3-
diphenylbenzene presents several significant hazards that demand strict adherence to safety

protocols.[3] The Globally Harmonized System (GHS) classifications highlight risks related to

acute toxicity, eye irritation, and severe environmental impact.
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GHS Pictogram Hazard Class & Code Hazard Statement

alt text
Acute Toxicity, Oral (Category

4), H302
Harmful if swallowed.[3]

alt text
Serious Eye Irritation

(Category 2), H319

Causes serious eye irritation.

[3]

alt text

Hazardous to the aquatic

environment, acute hazard

(Category 1), H400

Very toxic to aquatic life.[3]

alt text

Hazardous to the aquatic

environment, long-term hazard

(Category 1), H410

Very toxic to aquatic life with

long lasting effects.[3]

Causality of Hazards:

Acute Oral Toxicity (H302): If ingested, the compound can cause harmful effects. The

toxicological properties have not been fully investigated, but this classification warrants

immediate medical attention upon ingestion.[7]

Serious Eye Irritation (H319): As a crystalline powder, the substance can cause significant

mechanical and chemical irritation upon contact with the eyes, potentially leading to damage

if not addressed promptly.[3]

Aquatic Toxicity (H400/H410): Halogenated aromatic compounds are known for their

persistence in the environment.[8] Their low water solubility and potential to bioaccumulate

mean that even small releases can cause long-term adverse effects in aquatic ecosystems.

[7] This makes proper disposal critically important.

Engineering and Administrative Controls
The primary principle of chemical safety is to minimize exposure.[9] Engineering and

administrative controls are the most effective methods for achieving this.

Ventilation: All work involving 2-iodo-1,3-diphenylbenzene, especially the handling of the

solid powder, must be conducted in a properly functioning chemical fume hood.[10] This
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prevents the inhalation of airborne particles.

Designated Area: A specific area of the lab should be designated for work with this

compound to prevent cross-contamination.[11]

Risk Assessment: Before beginning any experiment, a thorough risk assessment must be

performed. This involves reviewing the Safety Data Sheet (SDS) and understanding the

specific hazards of all reactants, solvents, and products.[10][12]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be used in conjunction with engineering controls.[12]

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes and airborne particles. Standard safety glasses are insufficient.[13][14]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, must be worn.[10] Gloves

should be inspected before use and disposed of properly after handling the compound.[13]

Proper glove removal technique is essential to avoid skin contact.[13]

Body Protection: A laboratory coat must be worn to protect against skin contact.[10] For

larger quantities, a chemically resistant apron is recommended.

Footwear: Closed-toe shoes are required in all laboratory settings.[10]

Safe Handling and Experimental Workflow
A systematic approach to handling ensures that safety is integrated into every step of the

experimental process. The following protocol outlines the key stages for the safe use of 2-iodo-
1,3-diphenylbenzene.

Protocol: Standard Handling Procedure

Preparation:

Thoroughly review the SDS for 2-iodo-1,3-diphenylbenzene and all other reagents to be

used.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://merkel.co.il/handling-research-reagents-and-equipment/
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://thesafetygeek.com/handling-hazardous-chemicals-in-a-laboratory-setting-a-comprehensive-guide/
https://thesafetygeek.com/handling-hazardous-chemicals-in-a-laboratory-setting-a-comprehensive-guide/
https://www.cdhfinechemical.com/images/product/msds/37_277787936_IODOBENZENE-CASNO-591-50-4-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC122335000&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.cdhfinechemical.com/images/product/msds/37_277787936_IODOBENZENE-CASNO-591-50-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_277787936_IODOBENZENE-CASNO-591-50-4-MSDS.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1598189?utm_src=pdf-body
https://www.benchchem.com/product/b1598189?utm_src=pdf-body
https://www.benchchem.com/product/b1598189?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the chemical fume hood is operational and the work area is clean and free of

clutter.[10]

Assemble all necessary glassware and equipment within the fume hood.

Donning PPE:

Put on a lab coat, chemical safety goggles, and appropriate gloves.

Aliquot and Transfer:

When weighing the solid, perform the task in the fume hood or a ventilated balance

enclosure to minimize dust inhalation.

Use a spatula to carefully transfer the powder. Avoid creating dust clouds.

Close the container lid immediately after dispensing the required amount.

Reaction Setup:

Conduct all subsequent experimental steps within the chemical fume hood.[10]

Keep the fume hood sash at the lowest possible height that still allows for comfortable

work.[10]

Post-Procedure Cleanup:

Decontaminate all glassware by rinsing with a suitable solvent (e.g., acetone) inside the

fume hood. Collect this rinsate as halogenated hazardous waste.[10]

Wipe down the work surface in the fume hood with a suitable solvent and cleaning agent.

Properly dispose of all contaminated consumables (e.g., weigh boats, pipette tips) in the

designated solid hazardous waste container.

Doffing PPE:

Remove gloves using the proper technique and dispose of them in the hazardous waste

stream.
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Wash hands thoroughly with soap and water after the work is complete.[13]
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Review SDS
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Perform Reaction

Decontaminate Glassware

Segregate Halogenated Waste

Dispose of Waste

Wash Hands

Click to download full resolution via product page
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Caption: Generalized workflow for handling 2-iodo-1,3-diphenylbenzene.

Storage and Disposal
Storage: Store 2-iodo-1,3-diphenylbenzene in a tightly closed container in a cool, dry, and

well-ventilated area.[15] Keep it away from incompatible materials such as strong oxidizing

agents.[5][7] Ensure the storage area is secure and accessible only to authorized personnel.

Disposal: Due to its high aquatic toxicity (H400/H410), this compound must be disposed of

as hazardous waste.[3][7]

NEVER pour 2-iodo-1,3-diphenylbenzene or its solutions down the drain.[16]

Collect all waste containing this compound, including contaminated solvents and solids, in

a designated, properly labeled "Halogenated Organic Waste" container.[10]

Follow all institutional, local, and national regulations for hazardous waste disposal.[17]

Some specialized services offer recycling programs for iodine-containing waste, which can

be an environmentally responsible option.[18]

Emergency Procedures
Accidents can happen despite the best precautions. Being prepared with clear emergency

protocols is essential.[12]

7.1 Spill Response

Alert: Immediately alert personnel in the vicinity and evacuate the area if the spill is large or

in a poorly ventilated space.

Isolate: Prevent the spread of the powder by closing the lab door.

Protect: Don appropriate PPE, including a respirator if ventilation is inadequate.[10]

Contain: Gently cover the spill with a compatible absorbent material such as vermiculite or

sand. Do not use paper towels, as they can create dust.[19]
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Collect: Carefully sweep the absorbed material into a designated hazardous waste container.

Avoid creating airborne dust.[19]

Decontaminate: Clean the spill area thoroughly with a suitable solvent and soap and water.

Collect all cleaning materials as hazardous waste.

Report: Report the incident to your supervisor and the institutional Environmental Health &

Safety (EHS) department.[19]

Spill Occurs

Alert Nearby Personnel

Don Full PPE
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Decontaminate Area
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Click to download full resolution via product page
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Caption: Emergency procedure for a solid chemical spill.

7.2 Personnel Exposure

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[19] Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[14]

Skin Contact

Remove all contaminated clothing. Promptly

flush the affected area with large amounts of

soap and water.[20] If irritation persists, seek

medical attention.

Inhalation

Move the affected person to fresh air

immediately.[7] If breathing is difficult or has

stopped, provide artificial respiration and call for

emergency medical assistance.[20]

Ingestion

Do not induce vomiting. Rinse the mouth

thoroughly with water.[13] Never give anything

by mouth to an unconscious person.[13] Seek

immediate medical attention and provide the

SDS to the medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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